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Compound of Interest

Compound Name: 1-Isobutyl-3-methylicyclopentane
CAS No.: 29053-04-1
Cat. No.: B15387980
Get Quote
. J

1-Isobutyl-3-methylcyclopentane is a saturated cycloalkane with the chemical formula
C1oH20. As a ten-carbon aliphatic cyclic hydrocarbon, its physical properties are primarily
governed by van der Waals intermolecular forces, consistent with its nonpolar nature. Its formal
IUPAC name is 1-methyl-3-(2-methylpropyl)cyclopentane.[1] This guide provides a
comprehensive overview of its known physical properties, leveraging computed data due to a
scarcity of published experimental values. Furthermore, it outlines the established experimental
protocols for the empirical determination of these core characteristics, providing a framework
for researchers aiming to characterize this compound.

Molecular Identity and Structure

Correctly identifying a chemical compound is the foundational step for any scientific
investigation. The primary identifiers for 1-lIsobutyl-3-methylcyclopentane are its CAS
number and molecular formula.

o |[UPAC Name: 1-methyl-3-(2-methylpropyl)cyclopentane[1]

e CAS Number: 29053-04-1[1]
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e Molecular Formula: CioHz0[1]
e Synonyms: Cyclopentane, 1-methyl-3-(2-methylpropyl)-[1]

The arrangement of atoms in 1-Isobutyl-3-methylcyclopentane is crucial for understanding its
physical behavior, including its boiling point and density.

Caption: 2D Molecular Structure of 1-Isobutyl-3-methylcyclopentane.

Summary of Physical Properties

The following table summarizes the key physical properties of 1-Isobutyl-3-
methylcyclopentane. It is critical to note that most publicly available data for this specific
compound are computationally derived. These values provide reliable estimates but should be
confirmed through empirical measurement for applications requiring high precision.

Physical Property Value Data Type Source
Molecular Weight 140.27 g/mol Computed PubChem[1]
Molecular Formula CioHzo0 PubChem[1]
Boiling Point Not available Experimental

Melting Point Not available Experimental

Density Not available Experimental
XLogP3-AA 4.5 Computed PubChem[1]

Note on Data Availability: The lack of experimentally determined values for boiling point,
melting point, and density in common chemical databases highlights a gap in the
characterization of this compound. The protocols detailed in the subsequent sections are
presented as the standard methodologies to obtain these crucial data points. For context, a
structural isomer, cis-1-Butyl-3-methylcyclopentane, has a computationally predicted boiling
point of 165.7 °C (438.8 K).[2] While not directly applicable, this value suggests the
approximate temperature range for the boiling point of 1-lsobutyl-3-methylcyclopentane.
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Experimental Protocols for Physical Property
Determination

For researchers and drug development professionals, the empirical determination of physical
properties is essential for process design, quality control, and regulatory compliance. The
following sections provide detailed, self-validating protocols for measuring boiling point and
density.

Protocol 1: Boiling Point Determination via the Capillary
Method

This method is a reliable micro-scale technique for determining the boiling point of a liquid. The
underlying principle is that a liquid boils when its vapor pressure equals the surrounding
atmospheric pressure.[3]

Causality and Principle: By heating the sample, we increase its vapor pressure. Air trapped in
the inverted capillary is displaced by the sample's vapor.[3] A continuous stream of bubbles
indicates that the vapor pressure inside the capillary has exceeded the external pressure. Upon
cooling, the vapor pressure drops. The precise moment when the external pressure overcomes
the internal vapor pressure, causing the liquid to be drawn back into the capillary, marks the
temperature at which the vapor pressure equals the atmospheric pressure—the boiling point.[3]

[4]

Apparatus and Reagents:

Sample of 1-Isobutyl-3-methylcyclopentane

Thiele tube or similar oil bath apparatus

High-boiling mineral oil or paraffin oil

Thermometer (-10 to 200 °C range)

Small test tube (e.g., 75x10 mm)

Capillary tube (sealed at one end)
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» Rubber band or wire for attachment

e Heating source (Bunsen burner or hot plate)
e Stand and clamp

Step-by-Step Methodology:

Sample Preparation: Add approximately 0.5 mL of 1-Isobutyl-3-methylcyclopentane into
the small test tube.

Capillary Insertion: Place the capillary tube, with its open end down, into the test tube
containing the liquid sample.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band. Ensure
the sample is level with the thermometer bulb.

Mounting: Secure the thermometer assembly in the Thiele tube using a clamp, ensuring the
setup is not touching the glass walls. The heat-transfer oil should cover the sample but
remain below the opening of the test tube.

Heating: Gently heat the side arm of the Thiele tube.[4] The design of the tube promotes
convection currents, ensuring uniform heat distribution.

Observation (Heating Phase): As the temperature rises, a slow stream of bubbles will
emerge from the capillary tip. Continue gentle heating until a rapid and continuous stream of
bubbles is observed. This ensures the air has been fully replaced by the substance's vapor.

Observation (Cooling Phase): Remove the heat source and allow the apparatus to cool
slowly.

Boiling Point Recording: Carefully observe the capillary tube. The boiling point is the
temperature at which the bubbling ceases and the liquid just begins to enter the capillary
tube.[4] Record this temperature.

Validation: For accuracy, allow the apparatus to cool further, then reheat to repeat the
determination. Consistent readings validate the result.
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Caption: Workflow for Boiling Point Determination.
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Protocol 2: Density Determination

Density is a fundamental physical property defined as the mass of a substance per unit volume
(D = m/v).[5] Its determination is straightforward but requires precise measurements of both
mass and volume.

Causality and Principle: The density of a liquid is determined by the mass of its molecules and
how closely they are packed.[5] By accurately weighing a precisely measured volume of the
liquid, its density can be calculated. This protocol is self-validating through repeated
measurements to ensure precision.

Apparatus and Reagents:

o Sample of 1-Isobutyl-3-methylcyclopentane

o Graduated cylinder (e.g., 10 mL or 25 mL) or a pycnometer for higher accuracy
e Analytical balance (readable to at least 0.001 g)

e Thermometer

Step-by-Step Methodology:

Measure Mass of Empty Container: Place a clean, dry graduated cylinder on the analytical
balance and tare it, or record its mass (m1).[6][7]

o Measure Volume of Liquid: Carefully add a specific volume of 1-Isobutyl-3-
methylcyclopentane to the graduated cylinder (e.g., 10.0 mL). Read the volume from the
bottom of the meniscus. Record this volume (V).

e Measure Mass of Container and Liquid: Place the graduated cylinder containing the liquid on
the analytical balance and record the total mass (mz).[6][7]

e Record Temperature: Measure and record the temperature of the liquid, as density is
temperature-dependent.

e Calculation:
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o Calculate the mass of the liquid: m_liquid = m2 - m1.[7]

o Calculate the density: Density = m_liquid / V.[8]

» Validation: Repeat the procedure at least two more times and calculate the average density.
[6] Consistent results indicate a reliable measurement.

[Weigh Empty Graduated Cylinder (mlD

[Add Known Volume of Liquid (VD

[Weigh Cylinder with Liquid (sz

[Calculate Liquid Mass (mz - ml))
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Click to download full resolution via product page

Caption: Workflow for Density Determination.

Spectroscopic Data
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While not physical properties in the classical sense, spectroscopic data are crucial identifiers.
The PubChem database indicates the availability of the following spectral information for 1-
Isobutyl-3-methylcyclopentane:

o Gas Chromatography-Mass Spectrometry (GC-MS): Available data can be used to determine
its retention time under specific chromatographic conditions and its mass fragmentation
pattern, which is a molecular fingerprint.[1]

e 13C Nuclear Magnetic Resonance (NMR) Spectroscopy: Data is available, which helps in
confirming the carbon skeleton of the molecule.[1]

e Infrared (IR) Spectroscopy: Vapor phase IR spectra are available, which can identify the
characteristic C-H stretching and bending vibrations of the alkane structure.[1]

Conclusion

1-Isobutyl-3-methylcyclopentane is a compound with well-defined computed properties and a
clear molecular structure. However, a notable lack of published experimental data for its
fundamental physical properties, such as boiling point and density, necessitates empirical
determination for research and development applications. The standardized, validated
protocols provided in this guide offer a clear pathway for scientists to obtain these critical
values, ensuring data integrity and advancing the scientific understanding of this compound.

References

+ 1-Isobutyl-3-methylcyclopentane, PubChem, National Institutes of Health. [Link]
o 1-Butyl-3-methylcyclopentane, PubChem, National Institutes of Health. [Link]

e cis-1-Butyl-3-methylcyclopentane, PubChem, National Institutes of Health. [Link]

e cis-1-Butyl-3-methylcyclopentane, NIST Chemistry WebBook. [Link]

¢ Isobutylcyclopentane, PubChem, National Institutes of Health. [Link]

o Chemical Properties of cis-1-Butyl-3-methylcyclopentane, Cheméo. [Link]

o Experimental No. (2) Boiling Point, University of Technology, Iraq. [Link]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15387980/docs?utm_src=pdf-body#introduction-defining-1-isobutyl-3-methylcyclopentane
https://www.benchchem.com/product/b15387980/docs?utm_src=pdf-body#introduction-defining-1-isobutyl-3-methylcyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Isobutyl-3-methylcyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Isobutyl-3-methylcyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Isobutyl-3-methylcyclopentane
https://www.benchchem.com/product/b15387980/docs?utm_src=pdf-body#introduction-defining-1-isobutyl-3-methylcyclopentane
https://www.benchchem.com/product/b15387980/docs?utm_src=pdf-body#introduction-defining-1-isobutyl-3-methylcyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Isobutyl-3-methylcyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Butyl-3-methylcyclopentane
https://pubchem.ncbi.nlm.nih.gov/compound/cis-1-Butyl-3-methylcyclopentane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6427193
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutylcyclopentane
https://www.chemeo.com/cid/73-195-5/cis-1-Butyl-3-methylcyclopentane
https://uotechnology.edu.iq/ce/files/lecture2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15387980?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ The Density of Liquids and Solids (Experiment), Chemistry LibreTexts. [Link]

o Step-by-Step Procedures for Boiling Point Determination, Chemistry LibreTexts. [Link]
o Lesson 3.3: Density of Water, American Chemical Society. [Link]

¢ Determination Of Boiling Point Of An Organic Compound, BYJU'S. [Link]

¢ Determination of the density of liquids and solids, WJEC. [Link]

e Determining the density of solids and liquids. The Lab Activity, YouTube. [Link]

¢ Video: Boiling Points - Procedure, JoVE. [Link]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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